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Compound of Interest

1,4-Dibromonaphthalene-2, 3-
Compound Name:
diamine

cat. No.: B3075788

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromonaphthalene-2,3-diamine is a halogenated aromatic diamine. Its structure
suggests its potential as a precursor in the synthesis of more complex molecules, particularly in
the fields of materials science and medicinal chemistry. The presence of two amine groups and
two bromine atoms on the naphthalene core offers multiple reactive sites for further
functionalization. This document provides a comprehensive overview of the available
physicochemical properties, synthetic methodologies, and potential applications of this
compound. It is important to note that while computational data for this compound is available,
experimentally determined physicochemical data is limited in publicly accessible literature,
indicating its primary role as a synthetic intermediate.

Physicochemical Properties

Quantitative physicochemical data for 1,4-Dibromonaphthalene-2,3-diamine is primarily
based on computational models. These predicted values provide useful estimates for its
behavior in various chemical environments.
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Property Value Source
Molecular Formula C1oHsBrz2N2 [PubChem][1]
Molecular Weight 315.99 g/mol [PubChem][1]
CAS Number 103598-22-7 [Guidechem][2]
XLogP3-AA (Predicted) 3.2 [PubChem][1]
Hydrogen Bond Donor Count 2 [PubChem][1]
Hydrogen Bond Acceptor

Count 2 [PubChem][1]
Topological Polar Surface Area 52 A2 [PubChem][1]
Complexity (Predicted) 190 [PubChem][1]
Monoisotopic Mass 313.90542 Da [PubChem][1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are
not readily available in the cited literature. The data presented above are computationally
derived and should be used as estimations.

Synthesis of 1,4-Dibromonaphthalene-2,3-diamine

A synthetic protocol for 1,4-dibromonaphthalene-2,3-diamine (referred to as 1,4-diamino-2,3-
dibromonaphthalene in the source) is detailed in Chinese patent CN109180423B. The method
involves the bromination of 1,4-diaminonaphthalene.[3]

Experimental Protocol

Materials:
e 1,4-diaminonaphthalene
e Dichloromethane (DCM)

e Brominating agent (e.g., N-Bromosuccinimide (NBS) or Bromine)
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Procedure:[3]

In a suitable reaction vessel, dissolve 1,4-diaminonaphthalene in dichloromethane (DCM).
« Stir the mixture uniformly and cool the solution to a temperature range of 0-5 °C.

o Slowly add the brominating agent to the cooled solution. The molar ratio of 1,4-
diaminonaphthalene to the brominating agent should be 1:2.

o Maintain the reaction temperature at 0-5 °C and continue stirring for a period of 4-10 hours to
allow the reaction to proceed.

e Upon completion, the product, 1,4-dibromonaphthalene-2,3-diamine, is obtained as a light
pink solid. The patent reports a yield of 94.9% with a purity of 94% when using NBS, and a
yield of 98.1% with 99% purity when using bromine.[3]

The following diagram illustrates the synthetic workflow for the preparation of 1,4-
Dibromonaphthalene-2,3-diamine.
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Caption: Synthetic pathway for 1,4-Dibromonaphthalene-2,3-diamine.

Reactivity and Applications

The primary application of 1,4-dibromonaphthalene-2,3-diamine, as indicated in the

literature, is as a chemical intermediate. The patent that describes its synthesis utilizes it in a

subsequent step to produce
species in multi-step organic

2,3-dibromonaphthalene.[3] This suggests its role as a transient
syntheses.

The chemical structure, featuring two nucleophilic amine groups and two bromine atoms

susceptible to substitution or

coupling reactions, makes it a versatile building block for

constructing more complex molecular architectures. Potential, though not explicitly

documented, applications co

uld include the synthesis of:
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e Heterocyclic compounds: The diamine functionality is a common precursor for the formation
of various heterocyclic rings, which are prevalent in pharmaceuticals and functional
materials.

o Polymers: The difunctional nature of the molecule could allow for its use as a monomer in
polymerization reactions.

» Ligands for coordination chemistry: The nitrogen atoms of the amine groups can act as
coordination sites for metal ions.

The following diagram illustrates the logical relationship of 1,4-Dibromonaphthalene-2,3-
diamine as a synthetic intermediate.
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Caption: Role as a synthetic intermediate.

Conclusion

1,4-Dibromonaphthalene-2,3-diamine is a valuable synthetic intermediate whose full potential
is yet to be extensively explored in publicly available literature. While experimental
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physicochemical data remains scarce, computational data provides a foundational
understanding of its properties. The documented synthetic route offers a clear pathway for its
preparation, enabling further investigation into its reactivity and potential applications in the
development of novel compounds for various scientific disciplines. Researchers and drug
development professionals may find this compound to be a useful building block for creating
new molecular entities with desired functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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